Cas no 1333779-45-5 (2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide)

• Product Name: 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide
• CAS No: 1333779-45-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD19982558
• CID: 5573100
• PubChem ID: 53626291
• Update Time: 2025-10-29

2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide
• 3-Piperidinecarboxamide, 2-(3-chlorophenyl)-1-methyl-6-oxo-

• MDL： MFCD19982558
• Inchi： 1S/C13H15ClN2O2/c1-16-11(17)6-5-10(13(15)18)12(16)8-3-2-4-9(14)7-8/h2-4,7,10,12H,5-6H2,1H3,(H2,15,18)
• InChI Key： ITGZEHUWAMNXEY-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CCC(C(N)=O)C1C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide

Introduction to 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide (CAS No. 1333779-45-5)

2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1333779-45-5, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound features a chlorophenyl group, a methyl substituent, and an oxopiperidine core, which collectively contribute to its unique chemical properties and reactivity.

The structure of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide is characterized by a six-membered piperidine ring that is N-substituted with a methyl group and carbonyl oxygen at the 6-position. The presence of a chlorophenyl group at the 2-position introduces electrophilic characteristics, enhancing its potential for further functionalization. This molecular architecture positions the compound as a versatile scaffold for designing novel pharmacophores, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in modulating various neurological and psychiatric disorders. The biological activity of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide has been explored in multiple preclinical studies, where it has shown promise as a potential therapeutic agent. Its ability to interact with specific neurotransmitter receptors has made it a valuable candidate for further investigation into conditions such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of this compound is its potential role in drug repurposing. By leveraging existing pharmacological knowledge, researchers have identified that modifications to the piperidine core can significantly alter biological outcomes. The synthesis of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide has been optimized to enhance its solubility and bioavailability, which are critical factors for successful drug development. Advanced synthetic methodologies have enabled the production of high-purity batches, facilitating rigorous in vitro and in vivo testing.

The pharmacological profile of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide has been studied extensively in model systems. Initial findings suggest that the compound exhibits moderate affinity for certain serotonin receptors, which are implicated in mood regulation. Additionally, its interaction with dopamine receptors has been investigated, indicating potential applications in managing symptoms associated with neurodegenerative diseases. These interactions are mediated through precise binding interactions within the receptor pockets, underscoring the importance of structural optimization.

Recent advancements in computational chemistry have allowed researchers to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide with greater accuracy. Molecular docking simulations have revealed that this compound can effectively penetrate the blood-brain barrier (BBB), a crucial requirement for CNS drugs. Furthermore, predictive models suggest favorable metabolic stability, reducing the likelihood of rapid degradation in vivo. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles.

The synthetic pathways employed for producing 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide have been refined to minimize side reactions and maximize yield. Key steps involve nucleophilic substitution reactions at the chlorophenyl ring followed by cyclization to form the piperidine core. Transition metal-catalyzed reactions have been incorporated to enhance selectivity and efficiency. These synthetic strategies align with green chemistry principles by reducing waste and energy consumption while maintaining high chemical purity.

In clinical research settings, 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide has been evaluated in animal models to assess its therapeutic potential. Preliminary data indicate that it may exhibit anxiolytic and antidepressant effects without significant side effects at moderate doses. Long-term studies are ongoing to determine its safety profile and optimal dosing regimen. The compound's mechanism of action appears to involve modulation of neurotransmitter release and receptor signaling pathways, offering a novel approach to treating mental health disorders.

The role of computational modeling in understanding the behavior of 2-(3-chlorophenyl)-1-methyl-6-oxopiperidine-3-carboxamide cannot be overstated. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity trends. These findings have informed rational drug design efforts by highlighting key functional groups responsible for biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

Future directions for research on this compound include exploring its interactions with other biological targets beyond serotonin and dopamine receptors. Additionally, investigating its potential as an intermediate for more complex drug molecules could open new avenues for therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients worldwide.